Cas no 131720-07-5 (1H-Purin-6-amine, N-ethyl-N-methyl-2-(trifluoromethyl)-)

131720-07-5 structure
Product name:1H-Purin-6-amine, N-ethyl-N-methyl-2-(trifluoromethyl)-
CAS No:131720-07-5
MF:C9H10F3N5
MW:245.204411029816
CID:1233224
1H-Purin-6-amine, N-ethyl-N-methyl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purin-6-amine, N-ethyl-N-methyl-2-(trifluoromethyl)-
- 9H-Purin-6-amine, N-ethyl-N-methyl-2-(trifluoromethyl)-
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- Inchi: 1S/C9H10F3N5/c1-3-17(2)7-5-6(14-4-13-5)15-8(16-7)9(10,11)12/h4H,3H2,1-2H3,(H,13,14,15,16)
- InChI Key: OGYXVBGPANAVHB-UHFFFAOYSA-N
- SMILES: N1C2C(=NC(C(F)(F)F)=NC=2N(CC)C)NC=1
Computed Properties
- Exact Mass: 245.089
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 231.3±50.0 °C(Predicted)
- PSA: 52.35
- pka: 7.40±0.20(Predicted)
1H-Purin-6-amine, N-ethyl-N-methyl-2-(trifluoromethyl)- Related Literature
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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